Cas no 1040633-30-4 (8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide)

8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide structure
1040633-30-4 structure
Product Name:8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide
CAS No:1040633-30-4
MF:C24H22N2O3S
MW:418.508084774017
CID:5384543
Update Time:2023-11-20

8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 8-Methoxy-3-phenyl-N-[(tetrahydro-2-furanyl)methyl]thieno[3,2-c]quinoline-2-carboxamide
    • 8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide
    • Inchi: 1S/C24H22N2O3S/c1-28-16-9-10-20-18(12-16)22-19(14-25-20)21(15-6-3-2-4-7-15)23(30-22)24(27)26-13-17-8-5-11-29-17/h2-4,6-7,9-10,12,14,17H,5,8,11,13H2,1H3,(H,26,27)
    • InChI Key: YCQIVZLVXPQUFI-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=CC=2)C2SC(C(NCC3CCCO3)=O)=C(C3=CC=CC=C3)C=2C=1

Computed Properties

  • Exact Mass: 418.135
  • Monoisotopic Mass: 418.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.7A^2

Experimental Properties

  • Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 682.3±55.0 °C(Predicted)
  • pka: 12.99±0.46(Predicted)

8-methoxy-N-[(oxolan-2-yl)methyl]-3-phenylthieno[3,2-c]quinoline-2-carboxamide Pricemore >>

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